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Compound of Interest

Compound Name:
3-(difluoromethyl)-1-methyl-1H-

pyrazole-4-carbaldehyde

Cat. No.: B2424663 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-(difluoromethyl)-1-methyl-1H-
pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde is a pivotal heterocyclic building

block in modern chemical synthesis. Its strategic importance lies primarily in its role as a key

intermediate for a class of highly effective succinate dehydrogenase inhibitor (SDHI) fungicides.

[1][2] The unique combination of a pyrazole core, a difluoromethyl group, and a reactive

carbaldehyde moiety imparts specific physicochemical characteristics that are crucial for its

synthetic utility and the biological activity of its derivatives.

This guide provides a comprehensive analysis of the physical properties of this compound,

offering field-proven insights into their implications for laboratory handling, reaction

optimization, and the design of novel bioactive molecules. Understanding these foundational

properties is a prerequisite for its effective application in both agricultural and pharmaceutical

research and development.

Compound Identification and Molecular Structure
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Correctly identifying a chemical entity is the first step in any rigorous scientific investigation.

The fundamental identifiers for this compound are detailed below.

Identifier Value

IUPAC Name
3-(difluoromethyl)-1-methyl-1H-pyrazole-4-

carbaldehyde

Molecular Formula C₆H₆F₂N₂O

Molecular Weight 160.12 g/mol

CAS Number 330785-98-3

The molecular architecture is central to its physical and chemical behavior. The pyrazole ring

provides a stable aromatic core, the electron-withdrawing difluoromethyl group enhances the

acidity of adjacent protons and influences lipophilicity, and the aldehyde functional group

serves as a versatile handle for subsequent chemical transformations.
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Start: Obtain Dry Sample

Prepare Sample
(Crush to fine powder)

Load Capillary Tube
(1-2 mm height)

Place in Melting Point Apparatus

Rapid Heating
(Determine approximate MP)

Cool Apparatus

Slow Heating
(1-2 °C/min near MP)

Observe Sample

Record T1
(First liquid drop appears)

Melting begins

Record T2
(All solid melts)

Continues melting

Report Melting Range (T1 - T2)

End

 

Start: Obtain Liquid Sample

Place Sample in Fusion Tube

Insert Inverted Capillary
(Open end down)

Assemble with Thermometer
in Heating Apparatus

Heat Slowly and Uniformly

Observe Bubbles
(Wait for rapid, continuous stream)

Stop Heating & Cool Slowly

Observe Liquid Entry
(Moment bubbling stops)

Record Temperature
as Boiling Point

End
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Start: Test in Water (H₂O)

Soluble
(Test pH)

Yes

Insoluble

No

Test in 5% NaOH

Soluble
(Acidic Compound)

Yes

Insoluble

No

Test in 5% HCl

Soluble
(Basic Compound)

Yes

Insoluble

No

Test in conc. H₂SO₄

Soluble
(Neutral, contains N, O, or π-bonds)

Yes

Insoluble
(Inert Compound)

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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